Cas no 2417554-17-5 (5-(5-Aminopyridin-3-yl)isophthalic acid)

• Product Name: 5-(5-Aminopyridin-3-yl)isophthalic acid
• CAS No: 2417554-17-5
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 5037648
• PubChem ID: 154730211
• Update Time: 2026-02-28

5-(5-Aminopyridin-3-yl)isophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Aminopyridin-3-yl)isophthalic acid
• YSZC817
• 5-(5-aminopyridin-3-yl)benzene-1,3-dicarboxylic acid
• CS-0170015
• G69773
• 2417554-17-5

• Inchi： 1S/C13H10N2O4/c14-11-4-10(5-15-6-11)7-1-8(12(16)17)3-9(2-7)13(18)19/h1-6H,14H2,(H,16,17)(H,18,19)
• InChI Key： FCDAZHQUQIDJIB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C=1)C1C=NC=C(C=1)N)=O

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114

Additional information on 5-(5-Aminopyridin-3-yl)isophthalic acid

Introduction to 5-(5-Aminopyridin-3-yl)isophthalic acid (CAS No. 2417554-17-5) and Its Emerging Applications in Chemical Biology

5-(5-Aminopyridin-3-yl)isophthalic acid, identified by the chemical identifier CAS No. 2417554-17-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic aromatic acids, featuring a pyridine ring linked to a benzoic acid moiety, which endows it with distinct chemical reactivity and biological interactions. The presence of both an amine group and a carboxylic acid group in its molecular structure makes it a versatile intermediate for the synthesis of various pharmacologically relevant molecules.

The 5-(5-Aminopyridin-3-yl)isophthalic acid scaffold has been extensively explored in recent years for its role in drug discovery and development. Its dual functionality allows for facile modifications, enabling the creation of a wide array of derivatives with tailored biological activities. One of the most compelling aspects of this compound is its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block for the design of novel therapeutic agents.

In the realm of medicinal chemistry, 5-(5-Aminopyridin-3-yl)isophthalic acid has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing compounds that modulate kinases, which are critical enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The pyridine moiety, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive component in structure-based drug design.

Recent advancements in computational chemistry have further highlighted the potential of 5-(5-Aminopyridin-3-yl)isophthalic acid as a lead compound. Molecular docking simulations have revealed its high binding affinity for several protein targets, including those implicated in neurodegenerative disorders such as Alzheimer's disease. The ability to predict and optimize interactions at the molecular level has accelerated the discovery process, allowing researchers to rapidly screen large libraries of derivatives for enhanced efficacy and reduced toxicity.

The pharmaceutical industry has also shown interest in 5-(5-Aminopyridin-3-yl)isophthalic acid due to its potential as a chiral building block. Chirality plays a crucial role in the pharmacological activity of many drugs, and the introduction of stereogenic centers into this scaffold can lead to more potent and selective therapeutic agents. Researchers are exploring enantioselective synthesis methods to produce enantiomerically pure forms of this compound, which could significantly improve drug performance.

Beyond its applications in drug development, 5-(5-Aminopyridin-3-yl)isophthalic acid has found utility in materials science, particularly in the design of functional polymers and coordination complexes. Its ability to form stable coordination bonds with metal ions makes it a valuable ligand in catalysis and sensing applications. Additionally, the compound's aromatic nature lends itself well to applications in organic electronics, where it can be incorporated into conductive polymers and materials for optoelectronic devices.

The synthesis of 5-(5-Aminopyridin-3-yl)isophthalic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3-amino-5-pyridinecarboxylic acid and terephthalic acid derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements have made it more feasible for academic and industrial researchers to explore its full potential without significant logistical challenges.

In conclusion, 5-(5-Aminopyridin-3-yl)isophthalic acid (CAS No. 2417554-17-5) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists, materials scientists, and researchers working on advanced functional materials. As our understanding of its properties continues to grow, so too will its role in shaping the future of chemical biology and related fields.